Cas no 149597-95-5 (D-Phenylalanine, b-phenyl-N-[(phenylmethoxy)carbonyl]-)

D-Phenylalanine, b-phenyl-N-[(phenylmethoxy)carbonyl]- Properties

Names and Identifiers

• D-Phenylalanine, b-phenyl-N-[(phenylmethoxy)carbonyl]-
• N-CBZ-BETA-PHENYL-D-PHENYLALANINE
• N-CBZ-Β-PHENYL-D-PHENYLALANINE
• D-PHENYLALANINE, BETA-PHENYL-N-[(PHENYLMETHOXY)CARBONYL]-
• 149597-95-5
• (2R)-3,3-diphenyl-2-(phenylmethoxycarbonylamino)propanoic acid
• (R)-2-(benzyloxycarbonylamino)-3,3-diphenylpropanoic acid
• AKOS015910721
• D-Phenylalanine,b-phenyl-N-[(phenylmethoxy)carbonyl]-
• +Expand

• InChIKey： DRUXDTIGARAROZ-OAQYLSRUSA-N
• Inchi： InChI=1S/C23H21NO4/c25-22(26)21(24-23(27)28-16-17-10-4-1-5-11-17)20(18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-15,20-21H,16H2,(H,24,27)(H,25,26)/t21-/m1/s1
• SMILES： C1C=CC(COC(N[C@H](C(C2C=CC=CC=2)C2C=CC=CC=2)C(=O)O)=O)=CC=1

Computed Properties

• Exact Mass: 375.14713
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Monoisotopic Mass: 375.14705815g/mol
• Heavy Atom Count: 28
• Complexity: 473
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• LogP: 4.58900
• PSA: 75.63